Cas no 2229538-31-0 (tert-butyl 3-(5-fluoropyridin-3-yl)piperazine-1-carboxylate)

• Product Name: tert-butyl 3-(5-fluoropyridin-3-yl)piperazine-1-carboxylate
• CAS No: 2229538-31-0
• MF: C₁₄H₂₀FN₃O₂
• MW: 281.32590675354
• CID: 6074125
• PubChem ID: 165677758
• Update Time: 2025-06-14

tert-butyl 3-(5-fluoropyridin-3-yl)piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-(5-fluoropyridin-3-yl)piperazine-1-carboxylate
• EN300-1873766
• 2229538-31-0

• Inchi： 1S/C14H20FN3O2/c1-14(2,3)20-13(19)18-5-4-17-12(9-18)10-6-11(15)8-16-7-10/h6-8,12,17H,4-5,9H2,1-3H3
• InChI Key： IZCNXZXQZSGDPV-UHFFFAOYSA-N
• SMILES： FC1=CN=CC(=C1)C1CN(C(=O)OC(C)(C)C)CCN1

Computed Properties

• Exact Mass: 281.15395505g/mol
• Monoisotopic Mass: 281.15395505g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 54.5Ų

Additional information on tert-butyl 3-(5-fluoropyridin-3-yl)piperazine-1-carboxylate

Recent Advances in the Study of tert-Butyl 3-(5-Fluoropyridin-3-yl)piperazine-1-carboxylate (CAS: 2229538-31-0)

The compound tert-butyl 3-(5-fluoropyridin-3-yl)piperazine-1-carboxylate (CAS: 2229538-31-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its piperazine core and fluoropyridine moiety, serves as a key intermediate in the synthesis of various bioactive compounds. Recent studies have explored its potential applications in drug discovery, particularly in the development of kinase inhibitors and modulators of central nervous system (CNS) targets.

One of the most notable advancements in the study of this compound is its role in the synthesis of novel kinase inhibitors. Kinases are critical targets in oncology and inflammatory diseases, and the structural features of tert-butyl 3-(5-fluoropyridin-3-yl)piperazine-1-carboxylate make it a versatile scaffold for designing selective inhibitors. Recent publications highlight its use in the development of compounds targeting the PI3K/AKT/mTOR pathway, which is implicated in cancer progression and resistance to therapy.

In addition to its applications in oncology, this compound has also been investigated for its potential in CNS drug discovery. The fluoropyridine group enhances the blood-brain barrier (BBB) permeability of derivatives, making it a promising candidate for the treatment of neurological disorders such as Alzheimer's disease and schizophrenia. Recent preclinical studies have demonstrated the efficacy of derivatives of this compound in modulating neurotransmitter receptors, including dopamine and serotonin receptors.

The synthetic routes to tert-butyl 3-(5-fluoropyridin-3-yl)piperazine-1-carboxylate have also been optimized in recent years. Advances in catalytic methods, such as palladium-catalyzed cross-coupling reactions, have improved the yield and purity of the compound. These methodological improvements are critical for scaling up production and ensuring the reproducibility of research findings.

Despite these promising developments, challenges remain in the clinical translation of derivatives of this compound. Issues such as metabolic stability, off-target effects, and toxicity profiles need to be addressed in future studies. However, the growing body of research underscores the potential of tert-butyl 3-(5-fluoropyridin-3-yl)piperazine-1-carboxylate as a valuable tool in medicinal chemistry.

In conclusion, the recent research on tert-butyl 3-(5-fluoropyridin-3-yl)piperazine-1-carboxylate (CAS: 2229538-31-0) highlights its versatility and potential in drug discovery. Its applications in kinase inhibition and CNS modulation, coupled with advances in synthetic methodologies, position it as a compound of significant interest for future pharmaceutical development.